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Introduction
Calyciphylline A is a member of the complex and structurally diverse family of Daphniphyllum alkaloids. These natural products, isolated from plants

Molecular Profile
The fundamental molecular properties of Calyciphylline A are summarized in the table below.

Property

Molecular Formula

Molecular Weight

IUPAC Name

CAS Number

Synthetic Strategies
The total synthesis of Calyciphylline A and its analogues is a formidable challenge in organic chemistry, prompting the development of numerous inn

Core Synthetic Approaches:

Intramolecular Reactions: Many synthetic routes rely on intramolecular reactions to forge the intricate ring systems. These include:

Michael Addition: Formation of carbon-carbon bonds through the addition of a nucleophile to an α,β-unsaturated carbonyl compound within the s

Aldol Cyclization: A stereocontrolled intramolecular aldol reaction has been pivotal in constructing the ABC-tricyclic framework of Calyciphylline 

Diels-Alder Reaction: This powerful cycloaddition has been utilized to form key six-membered rings within the core structure.[7][8]

Nazarov Cyclization: An electrocyclic reaction of a divinyl ketone to form a cyclopentenone, which has been applied in the synthesis of the five-m

Palladium-Catalyzed Reactions: Palladium catalysis has been instrumental in various bond-forming reactions, offering high efficiency and selectivity

Mannich-type Reactions: These reactions are employed for the synthesis of β-amino carbonyl compounds, which are valuable intermediates in alka

The following diagram illustrates a generalized workflow for the synthesis of a Calyciphylline A-type alkaloid, highlighting the key stages of core cons

digraph "Calyciphylline_A_Synthesis_Workflow" {

  graph [rankdir="LR", splines=ortho, nodesep=0.4];

  node [shape=box, style="filled", fontname="Arial", fontsize=10, margin="0.2,0.1"];

  edge [fontname="Arial", fontsize=9];
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A [label="Simple Starting Materials", fillcolor="#F1F3F4", fontcolor="#202124"];

B [label="Assembly of Key Fragments", fillcolor="#F1F3F4", fontcolor="#202124"];

C [label="Construction of\nPolycyclic Core\n(e.g., Diels-Alder, Aldol Cyclization)", fillcolor="#FBBC05", font

D [label="Late-Stage\nFunctionalization", fillcolor="#4285F4", fontcolor="#FFFFFF"];

E [label="Calyciphylline A Analogue", fillcolor="#34A853", fontcolor="#FFFFFF"];

A -> B [label="Multi-step synthesis"];

B -> C [label="Key Cyclization Reactions"];

C -> D [label="Oxidation/Reduction,\nProtecting Group Chemistry"];

D -> E [label="Final Transformations"];

}

Caption: A potential neurotrophic signaling pathway modulated by NGF.

Conclusion

Calyciphylline A remains a molecule of significant interest due to its complex structure and the potential bio

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Tea

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.
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